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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Benzyloxy)-2-chlorobenzaldehyde is an aromatic organic compound that serves as a

crucial intermediate in the synthesis of a wide range of pharmaceuticals and agrochemicals.[1]

Its unique molecular architecture, featuring a chlorinated benzene ring, an aldehyde group, and

a benzyloxy substituent, provides a versatile platform for synthetic transformations.[1] This

guide offers a comprehensive overview of its chemical properties, synthesis, and applications,

with a particular focus on its relevance in medicinal chemistry and drug discovery.

Molecular Profile
A thorough understanding of the fundamental molecular characteristics of 3-(Benzyloxy)-2-
chlorobenzaldehyde is essential for its effective application in research and synthesis.

Chemical Formula and Molecular Weight
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The chemical formula for 3-(Benzyloxy)-2-chlorobenzaldehyde is C₁₄H₁₁ClO₂.[1][2][3] This

composition gives it a molecular weight of approximately 246.69 g/mol .[1][2][3]

Chemical Structure
The structure of 3-(Benzyloxy)-2-chlorobenzaldehyde is characterized by a benzaldehyde

core with a chlorine atom at the 2-position and a benzyloxy group at the 3-position.

Structural Identifiers:

IUPAC Name: 2-chloro-3-(phenylmethoxy)benzaldehyde[1]

CAS Number: 1234323-23-9[1][2][3]

SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2Cl)C=O[1]

InChI Key: CYCVVBJOXNIVMC-UHFFFAOYSA-N[1]

Physicochemical Properties
A summary of the key physicochemical properties is presented in the table below.

Property Value Source(s)

Molecular Formula C₁₄H₁₁ClO₂ [1][2][3]

Molecular Weight 246.69 g/mol [1][2][3]

Physical Form Solid

Purity ≥95% [3]

Storage Temperature Refrigerator

Synthesis of 3-(Benzyloxy)-2-chlorobenzaldehyde
The synthesis of 3-(Benzyloxy)-2-chlorobenzaldehyde can be achieved through several

established routes in organic chemistry. The choice of method often depends on the availability

of starting materials, desired yield, and scalability.
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Synthetic Pathways Overview
Several strategies can be employed for the synthesis of this compound:

Direct Chlorination: This involves the chlorination of 3-benzyloxybenzaldehyde.[1]

Coupling Reactions: Catalytic coupling of benzyloxybenzaldehyde with a chlorinated

aromatic compound.[1]

Functional Group Transformations: Conversion of other functional groups on a pre-existing

chloro-benzyloxy scaffold into an aldehyde.[1]

The benzyloxy group is typically introduced via Williamson ether synthesis, reacting a phenolic

precursor with benzyl halide in the presence of a base.[1]

Illustrative Synthetic Workflow
The following diagram outlines a generalized workflow for the synthesis of benzyloxy-

substituted benzaldehyde derivatives.
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Synthesis of Benzyloxy-Substituted Benzaldehydes

Phenolic Aldehyde Precursor

Alkoxide Intermediate

Deprotonation

Base (e.g., K₂CO₃)

Benzyl Halide (e.g., Benzyl Bromide)

Benzyloxy-Substituted Benzaldehyde

Solvent (e.g., DMF)

Nucleophilic Substitution (SN2)

Reaction Workup & Purification

Click to download full resolution via product page

Caption: Generalized workflow for the O-alkylation step in the synthesis of

benzyloxybenzaldehyde derivatives.

Example Experimental Protocol: O-Alkylation
This protocol is adapted from a general procedure for the synthesis of benzyloxybenzaldehyde

derivatives.[4]

Materials:

Phenolic starting material (e.g., 2-chloro-3-hydroxybenzaldehyde) (1.0 eq.)

Potassium carbonate (K₂CO₃) (1.5 eq.)

Benzyl halide (e.g., benzyl bromide) (1.0 eq.)
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Dimethylformamide (DMF) (10 mL)

Water

Ethanol

Procedure:

To a solution of the phenolic starting material in DMF, add potassium carbonate.

Add the benzyl halide to the solution.

Stir the resulting solution overnight at 70°C.

After the reaction is complete, reduce the volume of DMF by evaporation under vacuum.

Add 20 mL of water to the resulting solution to induce precipitation.

Filter the precipitate, dry it, and recrystallize from ethanol to afford the desired 3-
(Benzyloxy)-2-chlorobenzaldehyde.

Applications in Research and Development
3-(Benzyloxy)-2-chlorobenzaldehyde is a valuable building block in medicinal chemistry and

materials science due to its versatile chemical handles.

Medicinal Chemistry and Drug Discovery
The primary application of this compound is as an intermediate in the synthesis of novel

therapeutic agents.[1] The presence of the aldehyde allows for a variety of chemical

transformations, including Wittig reactions, aldol condensations, and the formation of Schiff

bases, leading to diverse bioactive molecules.[5]

Scaffold for Drug Discovery: The core structure serves as a scaffold for developing new

drugs.[1] Modifications to the benzyloxy group or the aromatic ring can lead to molecules

with specific biological activities.[1]
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Antimicrobial Agents: Derivatives are being explored for their potential as new antimicrobial

compounds.[1]

Anticancer Research: Benzyloxybenzaldehyde derivatives have been investigated as

inhibitors of enzymes like aldehyde dehydrogenase (ALDH), which is implicated in cancer

stem cells and chemoresistance.[4][5]

Organic Synthesis and Materials Science
Beyond pharmaceuticals, this compound has potential applications in other areas of chemical

science.

Precursor Molecule: The benzyloxy group can be selectively removed, allowing for further

functionalization at the 3-position for the synthesis of complex organic molecules.[1]

Organic Optoelectronic Materials: The aromatic structure and aldehyde group suggest

potential use in developing materials for organic light-emitting diodes (OLEDs) and organic

solar cells.[1]

Coordination Chemistry: The aldehyde group can act as a ligand to form coordination

complexes with metal ions, which could be useful in designing new catalysts or functional

materials.[1]

Safety and Handling
Proper safety precautions are essential when handling 3-(Benzyloxy)-2-chlorobenzaldehyde
and related compounds.

Hazard Identification
Based on safety data for similar chlorinated benzaldehydes, this compound should be handled

with care. It may be harmful if swallowed and can cause irritation to the eyes, respiratory

system, and skin.[6]

Pictograms: GHS07 (Exclamation Mark)

Signal Word: Warning
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Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation)[7]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray)

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear chemical safety goggles, gloves, and a lab coat.

[6][8] In case of insufficient ventilation, use a suitable respirator.[6]

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[2]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[2][6]

Keep away from incompatible materials such as strong oxidizing agents.[6][8]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][9] Seek medical attention.[9]

Skin Contact: Immediately remove all contaminated clothing and flush skin with plenty of

water.[6][10]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[9] Seek medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[9] Seek immediate medical

attention.

Conclusion
3-(Benzyloxy)-2-chlorobenzaldehyde is a compound of significant interest to the scientific

community, particularly those involved in synthetic organic chemistry and drug development. Its

defined molecular formula and weight, coupled with its versatile reactivity, make it a valuable

precursor for a wide array of complex molecules. A thorough understanding of its properties,

synthesis, and safe handling is paramount for its effective and responsible use in the

laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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